Cas no 58447-40-8 (4-methyl-6-oxoheptanoic acid)

4-Methyl-6-oxoheptanoic acid is a keto acid derivative with a molecular structure featuring a methyl group at the 4-position and a ketone functionality at the 6-position. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive carbonyl and carboxyl groups, which enable versatile chemical transformations. Its structural features make it a potential intermediate for the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs) and fine chemicals. The compound's well-defined purity and stability under controlled conditions ensure reliable performance in laboratory and industrial applications. Its utility in multi-step synthetic routes underscores its value in advanced chemical research and development.
4-methyl-6-oxoheptanoic acid structure
4-methyl-6-oxoheptanoic acid structure
Product Name:4-methyl-6-oxoheptanoic acid
CAS No:58447-40-8
MF:
MW:
MDL:MFCD20638823
CID:4655479
PubChem ID:22743510
Update Time:2025-05-28

4-methyl-6-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-6-oxoheptanoic acid
    • MDL: MFCD20638823

Computed Properties

  • Exact Mass: 158.094
  • Monoisotopic Mass: 158.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

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Additional information on 4-methyl-6-oxoheptanoic acid

Comprehensive Analysis of 4-methyl-6-oxoheptanoic acid (CAS No. 58447-40-8): Properties, Applications, and Industry Insights

4-methyl-6-oxoheptanoic acid (CAS No. 58447-40-8) is a specialized organic compound with a unique molecular structure, combining a ketone and carboxylic acid functional group. This beta-keto acid derivative has garnered attention in pharmaceutical intermediates, flavor and fragrance synthesis, and advanced material research. Its IUPAC name reflects the presence of a methyl group at the 4-position and a keto group at the 6-position, making it a versatile building block for organic synthesis.

In recent years, the demand for 4-methyl-6-oxoheptanoic acid has surged due to its role in producing biodegradable polymers and green chemistry applications. Researchers are exploring its potential in sustainable manufacturing, aligning with global trends toward eco-friendly chemicals. The compound���s CAS registry number (58447-40-8) is frequently searched in scientific databases, highlighting its relevance in patent literature and industrial processes.

The synthesis of 4-methyl-6-oxoheptanoic acid typically involves Claisen condensation or oxidation reactions of precursor molecules. Its physicochemical properties—such as a melting range of 80–85°C and solubility in polar solvents—make it suitable for fine chemical production. Analytical techniques like HPLC and GC-MS are employed to ensure purity, a critical factor for GMP compliance in pharmaceutical applications.

One emerging application of CAS No. 58447-40-8 is in the development of bioactive compounds for cosmeceuticals. Its keto acid moiety exhibits mild exfoliating properties, sparking interest in anti-aging formulations. This aligns with consumer searches for "natural skincare ingredients" and "clean beauty chemistry," positioning the compound as a candidate for next-generation dermatology.

From a commercial perspective, 4-methyl-6-oxoheptanoic acid is classified as a high-value intermediate. Suppliers often highlight its technical grade (95–98% purity) and research-grade variants. The compound’s safety data sheet (SDS) emphasizes standard laboratory handling protocols, though it is not classified as hazardous under current REACH regulations.

Innovations in catalytic processes have reduced production costs for 58447-40-8, addressing industry queries about "cost-effective synthesis routes." Recent patents describe enzymatic methods using engineered biocatalysts, reflecting the shift toward white biotechnology. These advancements respond to frequent search terms like "green synthesis of keto acids" and "sustainable chemical production."

In academic circles, 4-methyl-6-oxoheptanoic acid serves as a model substrate for studying decarboxylation mechanisms and chemoenzymatic transformations. Its spectral data (IR, NMR) are well-documented, supporting its use in educational laboratories and method development studies. The compound’s chromatographic behavior is also referenced in analytical method validation protocols.

Market analysts project growth for CAS 58447-40-8 due to expanding applications in nutraceuticals and functional foods. Its potential as a precursor for gamma-lactones—key flavor compounds—resonates with food industry trends toward "natural flavor enhancers." This connects with high-volume searches for "food-grade organic acids" and "clean-label ingredients."

Quality control of 4-methyl-6-oxoheptanoic acid requires stringent impurity profiling, particularly for pharmaceutical excipients. Regulatory guidelines recommend testing for residual solvents and heavy metals, topics frequently queried in regulatory chemistry forums. The compound’s stability under storage conditions (typically 2–8°C) is another common technical inquiry.

Future research directions for 58447-40-8 may explore its coordination chemistry with metal ions for catalytic applications or its derivatization into specialty esters. These possibilities align with growing interest in "multifunctional chemical building blocks" and "high-performance materials," ensuring continued relevance in both academic and industrial settings.

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